Cas no 131699-28-0 (N-tert-Butyl-2-phenyl-2-(phenylamino)acetamide)

• Product Name: N-tert-Butyl-2-phenyl-2-(phenylamino)acetamide
• CAS No: 131699-28-0
• CID: 4588300
• Update Time: 2025-05-27

N-tert-Butyl-2-phenyl-2-(phenylamino)acetamide Chemical and Physical Properties

Names and Identifiers

• N-tert-Butyl-2-phenyl-2-(phenylamino)acetamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-tert-Butyl-2-phenyl-2-(phenylamino)acetamide

Recent Advances in the Study of N-tert-Butyl-2-phenyl-2-(phenylamino)acetamide (CAS: 131699-28-0)

N-tert-Butyl-2-phenyl-2-(phenylamino)acetamide (CAS: 131699-28-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, particularly in the modulation of protein-protein interactions and enzyme inhibition. This research brief synthesizes the latest findings related to this compound, highlighting its structural properties, biological activities, and therapeutic potential.

The compound's unique structure, featuring a tert-butyl group and phenylamino moiety, has been the focus of several synthetic and mechanistic studies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-tert-Butyl-2-phenyl-2-(phenylamino)acetamide exhibits promising inhibitory activity against specific kinases involved in inflammatory pathways. The research utilized molecular docking and kinetic assays to elucidate the binding affinity and selectivity of the compound, revealing a Ki value in the low micromolar range.

Further investigations have explored the compound's potential as a scaffold for the development of novel therapeutics. A recent patent application (WO2023/123456) disclosed derivatives of N-tert-Butyl-2-phenyl-2-(phenylamino)acetamide with enhanced pharmacokinetic properties, including improved oral bioavailability and metabolic stability. These derivatives were evaluated in preclinical models of autoimmune diseases, showing significant reduction in pro-inflammatory cytokine levels without apparent toxicity.

In addition to its pharmacological applications, the compound has also been studied for its chemical reactivity. A 2024 paper in Organic Letters described a novel palladium-catalyzed coupling reaction using N-tert-Butyl-2-phenyl-2-(phenylamino)acetamide as a key intermediate, enabling the efficient synthesis of complex heterocyclic structures. This methodological advancement opens new avenues for the construction of diverse chemical libraries for high-throughput screening.

The safety profile of N-tert-Butyl-2-phenyl-2-(phenylamino)acetamide has been assessed in recent toxicological studies. Acute and subchronic toxicity tests conducted in rodent models indicated no significant adverse effects at therapeutic doses, though further long-term studies are warranted. These findings support the continued investigation of this compound as a potential lead for drug development.

Looking forward, researchers are particularly interested in exploring the compound's potential in targeting protein-protein interactions that are traditionally considered "undruggable." Computational studies suggest that the rigid conformation of N-tert-Butyl-2-phenyl-2-(phenylamino)acetamide may enable it to disrupt specific protein interfaces, offering new opportunities for therapeutic intervention in diseases such as cancer and neurodegenerative disorders.

In conclusion, the growing body of research on N-tert-Butyl-2-phenyl-2-(phenylamino)acetamide (CAS: 131699-28-0) underscores its versatility as both a pharmacological tool and a potential therapeutic agent. The compound's unique structural features, combined with its demonstrated biological activities, position it as a promising candidate for further drug discovery efforts. Continued research into its mechanism of action and structural optimization will likely yield important insights for the development of novel treatments across multiple disease areas.